Cas no 590376-55-9 (Methyl 2,8-dimethylquinoline-4-carboxylate)

• Product Name: Methyl 2,8-dimethylquinoline-4-carboxylate
• CAS No: 590376-55-9
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 1021463
• Update Time: 2023-08-02

Methyl 2,8-dimethylquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylicacid,2,8-dimethyl-,methylester(9CI)
• METHYL 2,8-DIMETHYL-4-QUINOLINECARBOXYLATE
• methyl 2,8-dimethylquinoline-4-carboxylate
• CTK5A9268
• MolPort-001-577-326
• STK441252
• ST50845746
• 4-quinolinecarboxylic acid,2,8-dimethyl-,methyl ester
• Methyl 2,8-dimethylquinoline-4-carboxylate

• Inchi： 1S/C13H13NO2/c1-8-5-4-6-10-11(13(15)16-3)7-9(2)14-12(8)10/h4-7H,1-3H3
• InChI Key： WDZVLUXSSCASEF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C)N=C2C(C)=CC=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Topological Polar Surface Area: 39.2